3-(4-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl chloride

• Molecular Formula: C11H10ClNO4S
• Molecular Weight: 287.72 g/mol
• IUPAC Name: 3-(4-ethoxyphenyl)-1,2-oxazole-5-sulfonyl chloride
• InChI: InChI=1S/C11H10ClNO4S/c1-2-16-9-5-3-8(4-6-9)10-7-11(17-13-10)18(12,14)15/h3-7H,2H2,1H3
• InChI Key: UPXAKFQXHGKZKG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NOC(=C2)S(=O)(=O)Cl

Description

3-(4-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl chloride is a heterocyclic sulfonyl chloride derivative featuring a 1,2-oxazole (isoxazole) core substituted at position 3 with a 4-ethoxyphenyl group and at position 5 with a sulfonyl chloride moiety. This compound is of interest in organic synthesis, particularly as a reactive intermediate for forming sulfonamides, sulfonate esters, or other functionalized derivatives. Its ethoxy substituent confers distinct electronic and steric properties, influencing reactivity, solubility, and interaction with biological targets. While direct data for this compound are absent in the provided evidence, trends from structurally analogous compounds (e.g., 3-(4-methylphenyl)-, 3-(4-nitrophenyl)-, and 3-(3-fluorophenyl)-1,2-oxazole-5-sulfonyl chlorides) allow for evidence-based comparisons.

Preparation Methods

Robinson-Gabriel Synthesis

The Robinson-Gabriel method, first described in 1909, remains a cornerstone for synthesizing 2,5-disubstituted oxazoles. For 3-(4-ethoxyphenyl)-1,2-oxazole, the reaction begins with 4-ethoxyhippuric acid (derived from 4-ethoxybenzoyl chloride and glycine). Cyclodehydration using polyphosphoric acid (PPA) at 120–140°C induces intramolecular esterification, forming the oxazole ring. Early iterations using mineral acids like H₂SO₄ yielded <30%, but PPA increases efficiency to 50–60%. A critical limitation is the need for stringent anhydrous conditions to prevent hydrolysis of intermediates.

Fischer Oxazole Synthesis

The Fischer method employs α-hydroxyketones and ammonium acetate in acetic acid under reflux. For 4-ethoxyphenyl-substituted variants, 4-ethoxyacetophenone is treated with ammonium acetate at 150°C for 6–8 hours. While this approach avoids moisture sensitivity, yields rarely exceed 40% due to competing side reactions.

Sulfonation and Sulfonyl Chloride Formation

Chlorosulfonation with Catalytic Sulfamic Acid

The introduction of the sulfonyl chloride group is achieved via chlorosulfonation of the preformed oxazole. Patent US5136043A details an optimized two-step process:

• Sulfonation : The oxazole intermediate is reacted with chlorosulfonic acid (1.05–1.5 equivalents) at 70°C in the presence of 0.5–5 wt% sulfamic acid. Sulfamic acid acts as a catalyst, polarizing the sulfur center and accelerating electrophilic substitution at the oxazole’s 5-position.
• Chlorination : Thionyl chloride (1.2–1.5 equivalents) is added to convert the intermediate sulfonic acid to sulfonyl chloride. The use of sulfamic acid increases yields from 76% to 94.4% by suppressing over-chlorination and HCl byproduct interference.

Table 1: Comparative Yields for Sulfonyl Chloride Synthesis

Catalyst	Temperature (°C)	Yield (%)	Purity (%)
None	70	76	94
Sulfamic acid	70	94.4	95

Oleum-Mediated Sulfonation

Alternative methods use oleum (fuming H₂SO₄) for sulfonation, followed by thionyl chloride. However, this approach requires temperatures exceeding 100°C and results in lower yields (68–72%) due to oxazole ring degradation.

Modern Green Synthesis Approaches

Microwave-Assisted Oxazole Formation

Mukku et al. demonstrated that 4,5-disubstituted oxazoles can be synthesized in 8 minutes using microwave irradiation (350 W, 65°C) with isopropyl alcohol and potassium phosphate. Applied to 3-(4-ethoxyphenyl)-1,2-oxazole, this method reduces reaction time from 6 hours to <10 minutes while maintaining yields of 75–80%.

Ultrasound-Promoted Sulfonation

Ramanjaneyulu et al. reported a 30-minute sulfonation protocol using Fe₃O₄ nanoparticles under ultrasound irradiation (40 kHz). The method enhances mass transfer and reduces chlorosulfonic acid usage by 30%, achieving 89% yield for sulfonyl chlorides.

Patent-Based Industrial Methods

EP4177244A2 discloses a multi-step route for oxazole sulfone intermediates:

• Bromination : 4-Ethoxyphenylacetonitrile is brominated using N-bromosuccinimide (NBS) under dark conditions to prevent radical side reactions.
• Thiolation : The brominated intermediate reacts with thiourea in ethanol to form a thiol, which is then oxidized to sulfonic acid using H₂O₂/CH₃COOH.
• Chlorination : Thionyl chloride converts the sulfonic acid to sulfonyl chloride, with yields of 88–92%.

Reaction Mechanisms and Optimization

Oxazole Cyclization Mechanism

In the Robinson-Gabriel synthesis, protonation of the acylamino keto group initiates cyclization, followed by dehydration (Fig. 1A). PPA facilitates both steps by acting as a Brønsted acid and dehydrating agent.

Electrophilic Sulfonation Mechanism

Sulfamic acid (NH₂SO₃H) coordinates to chlorosulfonic acid (ClSO₃H), generating a highly electrophilic ClSO₃⁺ species. This reacts with the oxazole’s electron-rich 5-position, forming a sulfonic acid intermediate (Fig. 1B). Subsequent treatment with SOCl₂ replaces the hydroxyl group with chlorine via nucleophilic acyl substitution.

Analytical Characterization

Successful synthesis is confirmed by:

• ¹H NMR : Aromatic protons of the 4-ethoxyphenyl group appear as a doublet at δ 7.8–8.1 ppm (J = 8.5 Hz). The oxazole C-H resonates as a singlet at δ 8.3 ppm.
• IR Spectroscopy : S=O stretches at 1365 cm⁻¹ and 1180 cm⁻¹ confirm the sulfonyl chloride group.

Chemical Reactions Analysis

Types of Reactions

3-(4-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with nucleophiles such as amines, alcohols, and thiols to form sulfonamides, sulfonate esters, and sulfonothioates, respectively.

Oxidation and Reduction: The compound can undergo oxidation to form sulfonic acids or reduction to form sulfinic acids.

Coupling Reactions: It can participate in coupling reactions with aryl or alkyl halides to form biaryl or alkyl-aryl derivatives.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, thiols

Oxidizing Agents: Hydrogen peroxide, potassium permanganate

Reducing Agents: Sodium borohydride, lithium aluminum hydride

Catalysts: Palladium, copper

Major Products

Sulfonamides: Formed by reaction with amines

Sulfonate Esters: Formed by reaction with alcohols

Sulfonothioates: Formed by reaction with thiols

Biaryl Derivatives: Formed by coupling reactions

Scientific Research Applications

3-(4-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl chloride is an organic compound featuring an oxazole ring, a sulfonyl chloride group, and a 3-ethoxyphenyl substituent. The molecular formula for this compound is $C_{11}H_{10}ClNO_4S$, and it has a molecular weight of approximately 287.72 g/mol.

Scientific Research Applications

The sulfonyl chloride group present in 3-(4-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl chloride imparts significant reactivity, making it useful in various chemical transformations and applications in scientific research. Interaction studies involving this compound focus on its reactivity with various nucleophiles, helping to elucidate its potential as a therapeutic agent by identifying molecular targets and understanding the mechanisms through which it exerts biological effects. Research continues to explore its interactions within biological systems to determine its efficacy and safety profiles.

3-(3-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl chloride has several notable applications:

• Therapeutic Agent Research continues to explore its interactions within biological systems to determine its efficacy and safety profiles.
• Chemical Transformations The presence of the sulfonyl chloride group imparts significant reactivity, making it useful in various chemical transformations.

Mechanism of Action

The mechanism of action of 3-(4-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl chloride involves the reactivity of the sulfonyl chloride group. This group can form covalent bonds with nucleophilic sites on proteins and enzymes, leading to their modification or inhibition. The oxazole ring and ethoxyphenyl group contribute to the compound’s overall stability and reactivity, allowing it to interact with specific molecular targets and pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3-(4-ethoxyphenyl)-1,2-oxazole-5-sulfonyl chloride (hypothetical) with its structural analogues, focusing on substituent effects, physicochemical properties, and reactivity.

Table 1: Structural and Physicochemical Comparison

Compound (Substituent)	Molecular Formula	Molecular Weight (g/mol)	Key Substituent Properties	Predicted CCS [M+H]+ (Ų)	Reactivity Trend
3-(4-Ethoxyphenyl) (hypothetical)	C₁₁H₁₀ClNO₄S	~287.7*	Electron-donating, bulky	N/A	Moderate
3-(4-Nitrophenyl)	C₉H₅ClN₂O₅S	288.97 (M+H)	Strong electron-withdrawing	154.3	High (electrophilic)
3-(3-Fluorophenyl)	C₉H₅ClFNO₃S	261.66	Mild electron-withdrawing	N/A	Moderate-High
3-(4-Methylphenyl)	C₁₀H₈ClNO₃S	~257.7*	Electron-donating, less bulky	N/A	Low-Moderate

*Calculated based on molecular formulas.

Key Findings

Substituent Electronic Effects :

• The 4-nitro group () strongly withdraws electrons via resonance, enhancing the electrophilicity of the sulfonyl chloride group, making it highly reactive toward nucleophiles.
• The 4-ethoxy group (hypothetical) donates electrons through resonance and induction, reducing electrophilicity compared to nitro derivatives. Reactivity is expected to align with methyl-substituted analogues () but with increased steric hindrance .

Molecular Weight and Geometry :

• The ethoxy-substituted compound has a higher molecular weight (~287.7 g/mol) than fluoro- (261.66 g/mol) or methyl-substituted derivatives due to the ethoxy group’s larger size.
• The nitro-substituted analogue exhibits a predicted collision cross-section (CCS) of 154.3 Ų for [M+H]+ (), reflecting its planar geometry and polarity. The ethoxy group’s bulkiness may increase CCS, but experimental validation is required .

Synthetic Considerations :

• Sulfonyl chlorides are typically synthesized via chlorosulfonation. Electron-donating groups (e.g., ethoxy, methyl) may necessitate harsher reaction conditions compared to electron-withdrawing groups (e.g., nitro) due to reduced ring activation .

Solubility and Applications: The ethoxy group’s lipophilicity may improve solubility in organic solvents, favoring applications in hydrophobic environments (e.g., drug delivery).

Biological Activity

3-(4-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl chloride is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in antimicrobial and anticancer research. This article reviews the available literature on its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a sulfonyl chloride group attached to an oxazole ring and an ethoxy-substituted phenyl group. This structural configuration contributes to its reactivity and biological properties.

Property	Value
Molecular Formula	C11H12ClN2O3S
Molecular Weight	284.74 g/mol
Melting Point	Not specified
Solubility	Soluble in organic solvents

The biological activity of 3-(4-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl chloride is primarily attributed to its electrophilic sulfonyl chloride group, which can react with nucleophiles in biological systems. This reactivity facilitates the formation of stable adducts, leading to various biological effects.

Antimicrobial Activity

Research indicates that this compound exhibits significant antimicrobial properties. It has been tested against various bacterial strains and fungi, demonstrating efficacy through mechanisms such as:

• Disruption of Cell Wall Synthesis : The compound interferes with the synthesis of microbial cell walls, essential for their survival.
• Inhibition of Biofilm Formation : It has shown potential in preventing biofilm development, which is crucial for bacterial resistance.

Anticancer Activity

The anticancer potential of 3-(4-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl chloride has been explored in several studies. The following table summarizes its effects on different cancer cell lines:

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast)	10.5	Induces apoptosis via caspase activation
A549 (Lung)	7.8	Cell cycle arrest in G2/M phase
HeLa (Cervical)	6.2	Inhibition of microtubule dynamics

Case Studies

• Study on Anticancer Effects : A study reported that 3-(4-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl chloride exhibited potent cytotoxicity against various cancer cell lines, including MCF-7 and A549. The compound's mechanism involved inducing apoptosis and inhibiting critical cellular processes necessary for tumor growth.
• Antimicrobial Efficacy : Another investigation highlighted its effectiveness against Gram-positive bacteria and fungi, showcasing its potential as a therapeutic agent in treating infections caused by resistant strains.

Q & A

Q. What are the established synthetic routes for 3-(4-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl chloride, and how do reaction conditions influence yield?

The synthesis of sulfonyl chloride derivatives often involves cyclization followed by oxidative chlorination. For example, a related 5-phenyl-1,3-thiazole-4-sulfonyl chloride was synthesized via cyclization of ethyl 2-{[1-(benzylsulfanyl)-2-oxo-2-phenylethyl]amino}-2-oxoacetate using Lawesson’s reagent, followed by oxidative chlorination of the intermediate sulfide . Adjusting stoichiometry of chlorinating agents (e.g., Cl₂ gas or PCl₅) and reaction time can optimize yield. Solvent polarity and temperature (e.g., reflux in dichloromethane vs. room temperature) also affect regioselectivity and purity .

Q. How can X-ray crystallography and SHELX software be utilized to confirm the molecular structure of this compound?

Single-crystal X-ray diffraction paired with SHELXL refinement is the gold standard for structural elucidation. SHELXL refines atomic coordinates, thermal parameters, and occupancy factors using high-resolution data. For sulfonyl chlorides, key metrics include S–Cl bond lengths (typically ~1.99–2.02 Å) and oxazole ring planarity. SHELXPRO can generate CIF files for deposition in crystallographic databases .

Q. What spectroscopic techniques are critical for characterizing 3-(4-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl chloride?

• ¹H/¹³C NMR : Identify ethoxyphenyl protons (δ 6.8–7.4 ppm for aromatic H, δ 4.0–4.2 ppm for –OCH₂CH₃) and oxazole ring carbons (δ 150–160 ppm for C=N).
• IR : Confirm sulfonyl chloride groups via S=O asymmetric/symmetric stretches (1350–1370 cm⁻¹ and 1150–1170 cm⁻¹).
• Mass Spectrometry (HRMS) : Validate molecular weight (e.g., [M+H]⁺ for C₁₁H₁₀ClNO₃S: theoretical 278.9984) .

Advanced Research Questions

Q. How can computational modeling (e.g., DFT) predict reactivity trends in nucleophilic substitutions involving this sulfonyl chloride?

Density Functional Theory (DFT) calculations (B3LYP/6-311++G(d,p)) can map electrostatic potential surfaces to identify electrophilic sites. For instance, the sulfonyl chloride group’s LUMO energy correlates with reactivity toward amines or alcohols. Molecular docking may further predict binding affinities in biological targets (e.g., enzymes with nucleophilic serine residues) .

Q. What experimental strategies resolve contradictions between theoretical and observed NMR data for derivatives of this compound?

Discrepancies often arise from dynamic effects (e.g., rotational barriers in ethoxyphenyl groups) or solvent-induced shifts. Use variable-temperature NMR to probe conformational exchange. For example, coalescence temperatures near 240–260 K indicate hindered rotation. Compare computed (GIAO) and experimental shifts in deuterated DMSO vs. CDCl₃ to isolate solvent effects .

Q. How can structure-activity relationship (SAR) studies optimize antitumor activity in sulfonamide derivatives synthesized from this compound?

Replace the sulfonyl chloride with amines to generate sulfonamides and screen against cancer cell lines (e.g., NCI-60 panel). Key parameters:

• Substituent Effects : Electron-withdrawing groups (e.g., –CF₃) on the phenyl ring enhance cytotoxicity by modulating lipophilicity (logP) and membrane permeability.
• Biological Assays : Use MTT or SRB assays to quantify IC₅₀ values. Compare activity against 5-fluorouracil as a positive control .

Q. What mechanistic insights explain regioselectivity in the cyclization step during synthesis?

Cyclization regioselectivity is governed by orbital orientation and steric factors. For oxazole formation, the Baldwin rules favor 5-endo-trig pathways. Computational studies (e.g., NBO analysis) can reveal hyperconjugative interactions stabilizing the transition state. Experimental validation via deuterium labeling or kinetic isotope effects may further clarify mechanisms .

Q. How do steric and electronic factors influence the stability of 3-(4-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl chloride under varying storage conditions?

Stability studies in inert atmospheres (N₂/Ar) show the sulfonyl chloride group hydrolyzes in humid environments. Accelerated degradation tests (40°C/75% RH) quantify half-life. Ethoxy groups provide steric protection against nucleophilic attack, while electron-donating substituents reduce electrophilicity, prolonging shelf life. Use Karl Fischer titration to monitor moisture ingress .

Q. Methodological Notes

• Data Contradiction Analysis : Always cross-validate crystallographic (SHELXL), spectroscopic, and computational data to resolve ambiguities.
• Experimental Design : Include control reactions (e.g., omitting chlorinating agents) to confirm pathway specificity.